3-Chloro-5-fluoropyridine-2-sulfonyl chloride

• IUPAC Name: 3-chloro-5-fluoropyridine-2-sulfonyl chloride
• InChI: InChI=1S/C5H2Cl2FNO2S/c6-4-1-3(8)2-9-5(4)12(7,10)11/h1-2H
• InChI Key: JMTMGYHWIPOAQN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)S(=O)(=O)Cl)F
• Molecular Formula: C5H2Cl2FNO2S
• Molecular Weight: 230.04 g/mol

Description

Synthesis Analysis

The synthesis of fluorinated pyridines, such as 3-Chloro-5-fluoropyridine-2-sulfonyl chloride, is a complex process. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. A selective synthesis of fluoropyridines remains a challenging problem.

Molecular Structure Analysis

The molecular structure of 3-Chloro-5-fluoropyridine-2-sulfonyl chloride consists of a pyridine ring with chlorine, fluorine, and sulfonyl chloride substituents. The presence of these substituents gives the compound its unique physical and chemical properties.

Scientific Research Applications

Synthesis of (Poly)halo-Substituted Diarylsulfones

3-Chloro-5-fluoropyridine-2-sulfonyl chloride is utilized in the synthesis of (poly)halo-substituted diarylsulfones through palladium-catalyzed C-H bond sulfonylation. This process allows for efficient creation of halo-substituted diarylsulfones, which are useful in various chemical transformations (Sasmal, Bera, Doucet, & Soulé, 2018).

Synthesis of N-Substituted Sulfonylamides

This compound is involved in synthesizing 3-cyanopyridine-2-sulfonyl chlorides, leading to the formation of N-substituted sulfonylamides. These are valuable in various chemical processes and pharmaceutical applications (Dmitrieva, Dyadyuchenko, Strelkov, & Kaigorodova, 2009).

Crystallography of Fluoroisoquinoline Derivatives

The compound is key in studying the crystallography of fluoroisoquinoline derivatives. Understanding these molecular structures helps in designing more effective chemicals and pharmaceuticals (Ohba, Gomi, Ohgiya, & Shibuya, 2012).

Noncovalent Interactions Analysis

It plays a role in analyzing the noncovalent interactions of aromatic sulfonyl fluoride and sulfonyl chloride motifs. This research is crucial for understanding molecular interactions and developing new materials (Bellia, Teodoro, Barbosa, Zeller, Mirjafari, & Hillesheim, 2022).

Synthesis of Halogeno Nucleosides

This compound is used in the synthesis of halogeno nucleosides, contributing significantly to the development of new pharmaceuticals and therapeutic agents (Hřebabecký & Beránek, 1978).

Preparation of Heteroaryl Sulfonamides

It is essential in the preparation of heteroaryl sulfonamides from heteroaryl thiols. These sulfonamides have applications in chemical biology and drug discovery (Wright & Hallstrom, 2006).

Solid-Phase Synthesis of Oxazolidin-2-ones

3-Chloro-5-fluoropyridine-2-sulfonyl chloride is utilized in the solid-phase synthesis of 1,3-oxazolidin-2-ones, which have significant potential in creating new antibacterial agents (Holte, Thijs, & Zwanenburg, 1998).

Mechanistic Studies in Chemical Reactions

The compound aids in understanding the mechanisms of hydrolyses of various acid derivatives, which is crucial in the field of organic chemistry (Bentley, 2015).

Future Directions

Fluoropyridines, such as 3-Chloro-5-fluoropyridine-2-sulfonyl chloride, have been gaining interest due to their potential applications in various fields. Over the years, many fluorinated medicinal and agrochemical candidates have been discovered and the interest toward development of fluorinated chemicals has been steadily increased. This suggests a promising future for the research and development of 3-Chloro-5-fluoropyridine-2-sulfonyl chloride and similar compounds.